Cas no 13689-20-8 (Cyclohexyldiphenylphosphine oxide)

Cyclohexyldiphenylphosphine oxide structure
13689-20-8 structure
Product Name:Cyclohexyldiphenylphosphine oxide
CAS No:13689-20-8
MF:C18H21OP
MW:284.332505941391
MDL:MFCD00014301
CID:87102
PubChem ID:354334293
Update Time:2025-04-18

Cyclohexyldiphenylphosphine oxide Chemical and Physical Properties

Names and Identifiers

    • cyclohexyldiphenylphosphine oxide
    • Diphenyl(cyclohexyl)phosphine oxide
    • Diphenyl(cyclohexylphosphine) oxide
    • [cyclohexyl(phenyl)phosphoryl]benzene
    • Einecs 237-204-6
    • Cyclohexyldiphenylphosphine oxide, 98+%
    • Phosphine oxide, cyclohexyldiphenyl-
    • AK161734
    • Cyclohexyldiphenylphosphineoxide
    • cyclohexyl(diphenyl)phosphineoxide
    • cyclohexyldiphenylphosphino-1-one
    • (cyclohexyl-phenylphosphoryl)benzene
    • VZ31633
    • AX8016928
    • FT-
    • [cyclohexyl(phenyl)phosphoroso]benzene
    • 13689-20-8
    • AKOS015889096
    • FT-0624223
    • NS00052291
    • C3310
    • FT-0624204
    • F10240
    • A807157
    • J-006935
    • DTXSID50160002
    • C18H21OP
    • SCHEMBL778610
    • CS-0156064
    • AS-62577
    • SY049567
    • MFCD00014301
    • DB-042366
    • ICVUZKQDJNUMKC-UHFFFAOYSA-N
    • DTXCID5082493
    • Cyclohexyldiphenylphosphine oxide
    • MDL: MFCD00014301
    • Inchi: 1S/C18H21OP/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-2,4-7,10-13,18H,3,8-9,14-15H2
    • InChI Key: ICVUZKQDJNUMKC-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1CCCCC1)=O
    • BRN: 2943737

Computed Properties

  • Exact Mass: 284.13300
  • Monoisotopic Mass: 284.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: White powder
  • Density: 1.1
  • Melting Point: 167.0 to 171.0 deg-C
  • Boiling Point: 397.2±11.0 °C at 760 mmHg
  • Flash Point: 194.0±19.3 °C
  • Refractive Index: 1.568
  • PSA: 26.88000
  • LogP: 4.33320
  • Solubility: Insoluble

Cyclohexyldiphenylphosphine oxide Security Information

Cyclohexyldiphenylphosphine oxide Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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